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Compound of Interest

Compound Name: 4-Ethyloctane

Cat. No.: B094392 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the boiling and melting points of 4-
Ethyloctane, a branched alkane with applications as an organic solvent.[1] The information

presented herein is curated for professionals in research and development who require precise

data and standardized methodologies for compound characterization.

Core Physicochemical Data
The essential physical properties of 4-Ethyloctane are summarized in the table below. These

values are critical for understanding the compound's behavior in various experimental and

industrial settings.

Property Value Conditions

Boiling Point 163.6°C - 168°C 760 mmHg

Melting Point -87.69°C -

Source(s) [1][2][3][4]
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Accurate determination of boiling and melting points is fundamental to verifying the purity and

identity of a chemical substance. The following are detailed methodologies for these

measurements, adaptable for 4-Ethyloctane.

Melting Point Determination
Given the very low melting point of 4-Ethyloctane (-87.69°C)[1][2][4], specialized low-

temperature apparatus is required. The general principle involves cooling the substance until it

solidifies and then observing the temperature at which it melts upon controlled heating.

Methodology: Capillary Method with Low-Temperature Bath

Sample Preparation: A small liquid sample of 4-Ethyloctane is introduced into a capillary

tube. The tube is then sealed.

Apparatus Setup: The capillary tube is attached to a low-temperature thermometer or a

digital temperature probe. This assembly is then placed in a cooling bath. The bath can be a

Dewar flask containing a cryogen like liquid nitrogen or a mixture of dry ice and a suitable

solvent (e.g., acetone).

Cooling: The sample is slowly cooled until it is completely frozen.

Heating and Observation: The frozen sample is then allowed to warm up slowly and evenly.

The temperature is carefully monitored.

Data Recording: The melting point range is recorded from the temperature at which the first

droplet of liquid appears to the temperature at which the entire solid has turned into a clear

liquid. For a pure compound, this range should be narrow.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. Several methods can be employed for this determination.

Methodology 1: Distillation Method

This method is suitable when a sufficient quantity of the liquid is available and provides a very

accurate boiling point.
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Apparatus Setup: A distillation apparatus is assembled, consisting of a distilling flask, a

condenser, a receiving flask, and a thermometer. The thermometer bulb should be positioned

just below the side arm of the distilling flask to accurately measure the temperature of the

vapor.

Procedure: The distilling flask is filled with 4-Ethyloctane (to about one-third of its volume)

and a few boiling chips are added to ensure smooth boiling. The liquid is heated, and as it

boils, the vapor rises, surrounds the thermometer bulb, and then passes into the condenser.

Data Recording: The temperature is recorded when it becomes constant. This stable

temperature is the boiling point of the liquid at the recorded atmospheric pressure.

Methodology 2: Thiele Tube Method (for small quantities)

This micro method is ideal when only a small amount of the substance is available.

Sample Preparation: A small amount of 4-Ethyloctane is placed in a small test tube or a

fusion tube. A capillary tube, sealed at one end, is inverted and placed into the liquid.

Apparatus Setup: The test tube is attached to a thermometer, and the assembly is placed in

a Thiele tube containing a high-boiling point oil (e.g., mineral oil).

Heating: The Thiele tube is gently heated. As the temperature rises, the air trapped in the

capillary tube will bubble out.

Observation and Data Recording: Heating is continued until a steady stream of bubbles

emerges from the capillary tube. The heat is then removed. The liquid will begin to cool, and

the bubbling will slow down and eventually stop. The boiling point is the temperature at which

the liquid just begins to be drawn back into the capillary tube.

Standardized ASTM Methods

For hydrocarbons such as 4-Ethyloctane, which are components of petroleum products,

standardized methods from the American Society for Testing and Materials (ASTM) are often

employed, particularly in industrial quality control. These methods typically utilize gas

chromatography to determine the boiling range distribution of petroleum fractions. Relevant

methods include:
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ASTM D2887: Standard Test Method for Boiling Range Distribution of Petroleum Fractions

by Gas Chromatography. This method can be used to simulate the results of true boiling

point distillation.[4]

ASTM D7798: Standard Test Method for Boiling Range Distribution of Petroleum Distillates

with Final Boiling Points up to 538 °C by Ultra Fast Gas Chromatography (UF GC).[1]

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for the experimental determination of the

boiling and melting points of a liquid organic compound like 4-Ethyloctane.
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Physicochemical Property Determination Workflow
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Caption: Workflow for determining the melting and boiling points of 4-Ethyloctane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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